Cas no 1806958-63-3 (2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1806958-63-3
• MF: C₈H₂F₅N₃O₂
• MW: 267.11239862442
• CID: 4877296
• Update Time: 2025-05-23

2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5N3O2/c9-7(10)6-3(8(11,12)13)1-5(16(17)18)4(2-14)15-6/h1,7H
• InChI Key： BBCQWCTUACMPDT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1C(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine: A Comprehensive Overview

2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine, also known by its CAS number 1806958-63-3, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of multiple functional groups, including a cyano group, a difluoromethyl group, a nitro group, and a trifluoromethyl group, all attached to a pyridine ring. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The key steps in its synthesis include the nitration of a pyridine derivative, followed by the introduction of cyano and fluoroalkyl groups through nucleophilic substitution or electrophilic addition reactions. Researchers have also explored the use of catalytic systems to enhance the selectivity and sustainability of these reactions.

The chemical structure of this compound plays a crucial role in its applications. The cyano group imparts nucleophilic character, while the nitro group introduces electron-withdrawing effects, making the molecule highly reactive in certain environments. The presence of fluorinated groups, such as difluoromethyl and trifluoromethyl substituents, significantly influences the compound's stability, solubility, and bioavailability. These properties make it an attractive candidate for use in drug design and pesticide development.

In recent years, there has been growing interest in exploring the biological activity of 2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine. Studies have shown that this compound exhibits potent insecticidal activity against various agricultural pests, making it a promising candidate for developing eco-friendly pesticides. Additionally, its ability to inhibit certain enzymes involved in disease pathways has led researchers to investigate its potential as a lead compound for therapeutic agents.

The environmental impact of this compound is another area of active research. Scientists are examining its degradation pathways under different environmental conditions to ensure that its use does not pose risks to ecosystems. Preliminary findings suggest that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment.

In conclusion, 2-Cyano-6-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine (CAS No: 1806958-63-3) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers in fields ranging from organic synthesis to pharmacology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.